2-[3-(4-chlorophenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C25H20ClFN2O4S/c1-2-16-3-8-19(9-4-16)28-24(30)15-29-14-23(25(31)21-13-18(27)7-12-22(21)29)34(32,33)20-10-5-17(26)6-11-20/h3-14H,2,15H2,1H3,(H,28,30)
• InChI Key: IBGVXTCUGSJODB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)F)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H20ClFN2O4S
• Molecular Weight: 499.0 g/mol

Description

2-[3-(4-chlorophenyl)sulfonyl-6-fluoro-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H20ClFN2O4S and its molecular weight is 498.95. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity in Cancer Research

• Cytotoxic Activity against Cancer Cell Lines : Some novel sulfonamide derivatives, including those with structures related to the specified compound, have been investigated for their cytotoxic activity against breast and colon cancer cell lines. One study found a particular derivative to exhibit significant potency against breast cancer cells (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Synthesis and Structural Analysis

• Synthesis Techniques : Research on the synthesis of fluorinated quinolines, which are structurally similar to the specified compound, suggests advancements in synthesis methods, including the use of microwave irradiation to improve yields and reduce reaction time (Kidwai, Sapra, & Bhushan, 1999).
• Structural and Property Analysis : Studies on amide-containing isoquinoline derivatives have provided insights into their structural aspects and properties, revealing their potential in forming gels and crystalline solids with different acids (Karmakar, Sarma, & Baruah, 2007).

Biological Potentials and Therapeutic Effects

• Antimicrobial and Anticancer Activities : A series of acetamide derivatives, structurally related to the specified compound, were synthesized and evaluated for antimicrobial and anticancer activities. Some of these derivatives displayed significant activity comparable to standard drugs (Mehta, Kumar, Marwaha, Narasimhan, Ramasamy, Lim, Shah, & Mani, 2019).
• Antiviral and Antiapoptotic Effects : A novel anilidoquinoline derivative showed significant antiviral and antiapoptotic effects in vitro, which correlated with decreases in viral load and increased survival in virus-infected mice (Ghosh, Swarup, Saxena, Das, Hazra, Paira, Banerjee, Mondal, & Basu, 2008).